N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide

• IUPAC Name: N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H20N4O3S/c1-10-7-13(24-9-10)16(22)20-5-3-12(4-6-20)15(21)17-8-14-18-11(2)19-23-14/h7,9,12H,3-6,8H2,1-2H3,(H,17,21)
• InChI Key: DHGBRKPOEADZDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(CC2)C(=O)NCC3=NC(=NO3)C
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 1334371-96-8

Description

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Pharmacophore Models

The research on similar compounds, such as cannabinoid receptor antagonists, involves detailed molecular interaction studies. These studies provide insights into the conformational analysis, energetic stability, and development of unified pharmacophore models for receptor ligands. This research is crucial for understanding the binding interaction mechanisms and designing drugs with specific biological activities (J. Shim et al., 2002).

Photolysis and Chemical Transformation

Investigations into the photolysis of oxadiazoles reveal interesting chemical transformations, including the migration of phenyl groups and the generation of various intermediate compounds. This research contributes to the field of organic chemistry by elucidating reaction pathways and identifying new synthetic routes (J. H. Boyer & P. Frints, 1970).

Tubulin Inhibition for Antiproliferative Agents

Oxadiazole derivatives have been identified as a new chemical class of antiproliferative agents acting as tubulin inhibitors. This application is particularly relevant in the development of cancer therapeutics, where inhibiting tubulin can disrupt mitosis and cell division. Such research is pivotal for identifying novel anticancer agents and understanding their mechanism of action (M. Krasavin et al., 2014).

Synthesis and Biological Activity

The synthesis and biological activity study of oxadiazole derivatives encompass antimicrobial and antibacterial evaluations. Such research is fundamental for drug discovery, providing insights into the structural requirements for biological activity and paving the way for the development of new therapeutic agents (H. Khalid et al., 2016).

Predictions of Biological Activity

Research also includes the prediction of biological activity for synthesized compounds, which is crucial for early-stage drug discovery. This approach helps in identifying promising candidates for further development based on their predicted pharmacological profiles (Y. Kharchenko et al., 2008).